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Compound of Interest

Compound Name: Fmoc-Ile-OH

Cat. No.: B557448 Get Quote

An In-depth Technical Guide to the Safe Handling of Fmoc-Ile-OH

For researchers, scientists, and professionals in drug development, the use of protected amino

acids like N-(9-Fluorenylmethoxycarbonyl)-L-isoleucine (Fmoc-Ile-OH) is a routine aspect of

solid-phase peptide synthesis (SPPS).[1][2] While essential for creating custom peptides,

ensuring the safe handling and storage of these reagents is paramount to maintaining a safe

laboratory environment and the integrity of experimental outcomes. This guide provides a

comprehensive overview of the safety data and handling precautions for Fmoc-Ile-OH.

Chemical Identification and Properties
Fmoc-Ile-OH is an N-Fmoc-protected form of the essential amino acid L-Isoleucine.[3][4] It is a

foundational building block in Fmoc-based peptide synthesis.[5]

Table 1: Chemical and Physical Properties of Fmoc-Ile-OH
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Property Value References

CAS Number 71989-23-6 [1][2][3]

Molecular Formula C₂₁H₂₃NO₄ [1][2][6]

Molecular Weight 353.41 g/mol [1][3][4][6]

Appearance
White to off-white crystalline

powder
[2][3]

Melting Point 145-147 °C (lit.) to 149-152 °C [1][2][3]

Optical Activity
[α]20/D −12±1°, c = 1% in

DMF
[1]

Solubility
Soluble in DMF, DMSO, and

methanol.
[2][7]

Storage Temperature 2-8°C [1][3]

Hazard Identification and Safety Classifications
The hazard classification for Fmoc-Ile-OH can vary between suppliers. While some safety data

sheets (SDS) may list the compound as not classified, others provide specific GHS (Globally

Harmonized System) classifications.[8][9] It is crucial for researchers to consult the specific

SDS provided by their supplier.

Table 2: GHS Hazard Classifications for Fmoc-Ile-OH
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Hazard Class Hazard Statement
Precautionary
Codes (Examples)

References

Acute Toxicity, Oral

(Category 4)

H302: Harmful if

swallowed

P264, P270,

P301+P312, P330
[9]

Skin

Corrosion/Irritation

(Category 2)

H315: Causes skin

irritation

P264, P280,

P302+P352,

P332+P313

[9]

Serious Eye

Damage/Irritation

(Category 2A)

H319: Causes serious

eye irritation

P264, P280,

P305+P351+P338,

P337+P313

[9]

Specific Target Organ

Toxicity, Single

Exposure (Category

3)

H335: May cause

respiratory irritation

P261, P271,

P304+P340, P312
[9]

Handling Precautions and Personal Protective
Equipment (PPE)
Safe handling practices are essential to minimize exposure and risk. This involves a

combination of engineering controls, administrative procedures, and appropriate personal

protective equipment.

Engineering Controls
Always handle Fmoc-Ile-OH in a well-ventilated area, such as a chemical fume hood,

especially when dealing with the powder form to minimize dust inhalation.[8][9] Provide

appropriate exhaust ventilation at places where dust is formed.[8]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory when handling Fmoc-Ile-OH.

Table 3: Recommended Personal Protective Equipment (PPE)
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PPE Type Specification Purpose References

Eye/Face Protection

Safety glasses with

side-shields

conforming to EN166

or NIOSH-approved

goggles.

Protects eyes from

dust particles and

splashes.

[8]

Hand Protection

Handle with

impervious gloves

(e.g., nitrile rubber).

Inspect gloves prior to

use.

Prevents skin contact. [8]

Skin and Body

Protection

Wear a lab coat or

impervious clothing.

Protects skin from

accidental exposure.
[8]

Respiratory Protection

NIOSH-approved N95

dust mask or higher,

especially if dust is

generated.

Prevents inhalation of

fine powder.
[1]

Click to download full resolution via product page

Emergency and First-Aid Procedures
In case of accidental exposure, immediate and appropriate first-aid measures are critical.

If Inhaled: Move the person into fresh air. If the person is not breathing, give artificial

respiration. Consult a physician.[8][10]

In Case of Skin Contact: Take off immediately all contaminated clothing. Wash off with soap

and plenty of water. Consult a physician.[8]

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.[8]
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If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water and consult a physician.[8][10]

Accidental Release and Disposal
Accidental Release Measures
In the event of a spill, prevent further leakage if it is safe to do so.[8]

Personal Precautions: Use the personal protective equipment outlined in Table 3. Avoid

breathing dust and evacuate personnel to safe areas.[8]

Environmental Precautions: Do not let the product enter drains. Discharge into the

environment must be avoided.[8]

Containment and Cleanup: For small spills, use appropriate tools to put the material into a

suitable waste disposal container. For large spills, sweep or shovel the material into a

labeled container for disposal.[8][10]

Disposal
Dispose of contaminated material and containers at an approved waste disposal plant, in

accordance with local, state, and federal regulations.

Storage and Stability
Storage Conditions: Store in a cool, dry, and well-ventilated place.[8] The recommended

storage temperature is between 2-8°C.[1][3] Keep the container tightly closed.[8]

Stability: The product is stable under normal, recommended storage conditions.[3]

Incompatibilities: Avoid strong oxidizing agents.

Hazardous Decomposition Products: Under fire conditions, hazardous decomposition

products can include oxides of carbon (CO, CO₂) and nitrogen (NOx).[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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